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Compound of Interest

Compound Name: 4-Bromo-3-chloropyridine

Cat. No.: B1272051 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3-chloropyridine
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for handling 4-Bromo-3-chloropyridine, including operational and disposal plans.

Chemical Identifier:

Compound Name 4-Bromo-3-chloropyridine

CAS Number 73583-41-2[1][2]

Molecular Formula C5H3BrClN[1][2]

Molecular Weight 192.44[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 4-Bromo-3-chloropyridine is not readily

available, data from analogous compounds like 4-Bromopyridine Hydrobromide and general

knowledge of halogenated pyridines indicate that it should be handled as a hazardous
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substance.[3][4][5] It is likely to be toxic if swallowed, in contact with skin, or if inhaled.[3] The

following PPE is mandatory.

Recommended Personal Protective Equipment (PPE):

PPE Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[5][6][7]

Skin Protection

Chemical-resistant gloves (nitrile rubber is

recommended) and a flame-retardant lab coat.

[4][5][8][9] Ensure gloves have long cuffs to

cover the wrist and forearm.[10]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a certified chemical fume hood.[4][8][11] If

inhalation risk is high or ventilation is

inadequate, use a certified respirator.[5][6]

Footwear Closed-toe shoes are required.[11]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Operational Plan:

Ventilation: Always handle 4-Bromo-3-chloropyridine in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of fumes.[4][8]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in the handling area.[12]

Personal Hygiene: Wash hands and face thoroughly after handling.[3][13]

Spill Preparedness: Keep a spill kit readily available. In case of a spill, soak up with inert

absorbent material (e.g., sand, silica gel) and collect for disposal.[14]
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Storage Plan:

Storage Condition Requirement

Container
Keep the container tightly closed in a dry and

well-ventilated place.[3][13][14]

Temperature

Store in a cool place, away from heat, sparks,

and open flames.[4][14] Storing in a refrigerator

may be recommended.[3]

Incompatible Materials
Store away from strong oxidizing agents and

strong acids.[13][14]

Labeling
Ensure all containers are clearly labeled with the

full chemical name and hazard pictograms.[4][5]

Disposal Plan
The disposal of 4-Bromo-3-chloropyridine and any contaminated materials must be treated

as hazardous waste in compliance with local, state, and federal regulations.[5]

Disposal Protocol:

Waste Segregation: Collect all waste containing 4-Bromo-3-chloropyridine, including

contaminated labware and spill cleanup materials, in a designated, leak-proof, and

chemically compatible container.[5][11] Keep it separate from other incompatible waste

streams.[5]

Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical

name.[5]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from ignition sources.[5]

Arranging Disposal: Contact your institution's environmental health and safety office for

hazardous waste pickup and disposal.[11] Never dispose of this chemical down the drain or

in regular trash.[5]
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Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3][13]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[3][8][13] If skin irritation occurs, seek

medical advice.[13]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[8][13] Remove contact lenses if

present and easy to do. Continue rinsing.[13] If

eye irritation persists, get medical

advice/attention.[6][13]

Ingestion
Immediately call a POISON CENTER or doctor.

Rinse mouth.[3][13]
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Workflow for Handling 4-Bromo-3-chloropyridine
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- Verify fume hood function

- Assemble all necessary materials
- Don appropriate PPE
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- Keep container closed when not in use
- Perform experiment
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Spill Response:
- Evacuate if necessary

- Use spill kit
- Collect waste
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Waste Collection:
- Segregate hazardous waste

- Use labeled, sealed container

No

Decontamination:
- Clean work area
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- Store waste in designated area

- Arrange for professional disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 4-BROMO-3-CHLOROPYRIDINE | CAS 73583-41-2 [matrix-fine-chemicals.com]

3. tcichemicals.com [tcichemicals.com]

4. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]

5. benchchem.com [benchchem.com]

6. echemi.com [echemi.com]

7. hsa.ie [hsa.ie]

8. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]

9. research.arizona.edu [research.arizona.edu]

10. pppmag.com [pppmag.com]

11. unthealth.edu [unthealth.edu]

12. jubilantingrevia.com [jubilantingrevia.com]

13. fishersci.com [fishersci.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-3-
chloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-
handling-4-bromo-3-chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1272051?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-bromo-3-chloropyridine-73583-41-2
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm73583412
https://www.tcichemicals.com/BE/en/sds/B1171_EU_6N.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.echemi.com/sds/4-amino-3-bromo-5-chloropyridine-pd180628104459.html
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.unthealth.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-BrdU.pdf
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2729906&productDescription=4-BROMO-2-CHLROPYRIDINE+94%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/product/b1272051#personal-protective-equipment-for-handling-4-bromo-3-chloropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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